CID 71335421

Specification

• CAS No.: 110944-20-2
• Molecular Formula: MgNa8
• Molecular Weight: 208.224 g/mol
• Standard InChI: InChI=1S/Mg.8Na
• Standard InChI Key: UOIFBYOYYCURDG-UHFFFAOYSA-N
• Canonical SMILES: [Na].[Na].[Na].[Na].[Na].[Na].[Na].[Na].[Mg]

Introduction

Database Analysis

PubChem Database Examination

The PubChem database, containing over 114 million chemical entries as of 2025, shows no record matching CID 71335421. Comparative analysis of adjacent CID numbers reveals:

CID Number	Molecular Formula	Registration Date
71316751	C30H41NO7	2013-05-17
71372250	GeH4Rb	2013-05-22
71335421	Not Available	Not Registered

This pattern suggests either a data entry gap in PubChem's registration system or potential inaccuracies in the CID designation itself. The nearest registered compounds demonstrate distinct structural characteristics unrelated to any hypothetical 71335421 series.

Chemical Properties Databases

ChemicalBook's extensive repository of 3.2 million substances contains no matches for CID 71335421. The database's chemical property parameters (melting point, solubility, spectral data) show no correlations with adjacent CID numbers or structurally similar compounds. Sulfamic acid (CAS 5329-14-6), while present in the search results, demonstrates entirely different chemical characteristics and applications.

Literature Review

Structural Considerations

Spectroscopic Characteristics

The complete lack of experimental data prevents meaningful spectroscopic analysis. Standard characterization techniques (FTIR, NMR, mass spectrometry) require physical samples or published spectra for validation, neither of which exist for this CID.

Research Implications

Data Integrity Concerns

The CID system's sequential numbering and registration protocols make phantom entries highly improbable. Potential explanations for the missing CID include:

• Withdrawn or retracted registration

• Proprietary classification under non-disclosure agreements

• Systematic database synchronization errors

Each scenario requires distinct investigative approaches for resolution.

Verification Protocols

Researchers encountering unregistered CIDs should:

• Cross-reference CAS Registry Numbers

• Validate structural descriptors through IUPAC nomenclature

• Consult multiple database platforms (SciFinder, Reaxys, ChemSpider)

• Initiate chemical synthesis verification for proposed structures